3-bromo-N-(1-propyl-1H-tetrazol-5-yl)benzamide
Cat. No. B8739010
M. Wt: 310.15 g/mol
InChI Key: MYQLFOVOKFLDJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08975288B2
Procedure details
Employing 0.25 g (1.2 mmol) of 3-bromo-benzoic acid and 0.16 g (1.2 mmol) of 1-propyl-1H-tetrazol-5-amine in the procedure described above and elution with CH2Cl2/MeOH/Et3N (9.8:0.1:0.1) gave the product in 34% yield.
Yield
34%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([OH:7])=O.[CH2:11]([N:14]1[C:18]([NH2:19])=[N:17][N:16]=[N:15]1)[CH2:12][CH3:13]>>[Br:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([NH:19][C:18]1[N:14]([CH2:11][CH2:12][CH3:13])[N:15]=[N:16][N:17]=1)=[O:7]
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Inputs
Step One
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Name
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Quantity
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0.25 g
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Type
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reactant
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Smiles
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BrC=1C=C(C(=O)O)C=CC1
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Step Two
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Name
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Quantity
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0.16 g
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Type
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reactant
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Smiles
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C(CC)N1N=NN=C1N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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elution with CH2Cl2/MeOH/Et3N (9.8:0.1:0.1)
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CUSTOM
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Type
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CUSTOM
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Details
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gave the product in 34% yield
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Outcomes
Product
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Name
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Type
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Smiles
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BrC=1C=C(C(=O)NC2=NN=NN2CCC)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 34% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
